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Compound of Interest

Compound Name: RS-246204

Cat. No.: B1680060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of

RS-246204, a small molecule R-spondin-1 substitute. The following procedures are based on

general laboratory safety protocols for handling novel chemical compounds, as a specific

Safety Data Sheet (SDS) was not readily available. It is imperative to supplement this guidance

with a thorough risk assessment and to consult your institution's safety office before

commencing any work.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling RS-246204 in solid form or in

solution.

PPE Category Item Specification

Hand Protection Nitrile gloves

Eye Protection
Safety glasses with side

shields or goggles

Body Protection Laboratory coat

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood.
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Chemical and Physical Properties
Property Value Source

Appearance Solid (White to light yellow) [1]

Molecular Formula C₁₆H₁₃N₅O₂S [1]

Molecular Weight 339.37 [1]

Solubility Soluble in DMSO [1][2]

Storage and Handling
Proper storage and handling are critical to maintain the integrity of RS-246204 and to ensure

laboratory safety.

Condition Temperature Duration Notes

Solid (Powder) -20°C 3 years

4°C 2 years

In Solvent (DMSO) -80°C 2 years
Avoid repeated

freeze-thaw cycles.

-20°C 1 year

Handling Precautions:

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.
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RS-246204 is commonly used in cell culture, particularly for the maintenance and differentiation

of organoids.

Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of RS-246204 in DMSO.

Materials:

RS-246204 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Under a chemical fume hood, weigh the desired amount of RS-246204 powder.

Add the appropriate volume of DMSO to achieve the desired concentration. For example,

to prepare a 10 mM stock solution, dissolve 3.39 mg of RS-246204 in 1 mL of DMSO.

Vortex until the compound is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C.

Working Solution Preparation and Use in Cell Culture
Working concentrations for intestinal organoid culture are typically in the range of 25-50 µM.

Thaw an aliquot of the stock solution at room temperature.

Dilute the stock solution to the final working concentration in the appropriate cell culture

medium.
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Add the working solution to the cell culture as required by the experimental protocol.

Disposal Plan
All waste containing RS-246204 must be disposed of as chemical waste in accordance with

local, state, and federal regulations.

Solid Waste: Contaminated lab supplies (e.g., pipette tips, tubes, gloves) should be collected

in a designated, sealed chemical waste container.

Liquid Waste: Unused solutions and contaminated cell culture media should be collected in a

designated, sealed, and properly labeled chemical waste container. Do not pour down the

drain.

Emergency Procedures
In case of accidental exposure, follow these immediate first aid measures:

Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Wash out mouth with

water. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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